molecular formula C8H18Cl2N4 B6280426 1-[2-(dimethylamino)ethyl]-5-methyl-1H-pyrazol-4-amine dihydrochloride CAS No. 2247102-94-7

1-[2-(dimethylamino)ethyl]-5-methyl-1H-pyrazol-4-amine dihydrochloride

Cat. No. B6280426
CAS RN: 2247102-94-7
M. Wt: 241.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tris[2-(dimethylamino)ethyl]amine is a laboratory chemical used in the synthesis of substances . It has a molecular weight of 230.39 g/mol .


Molecular Structure Analysis

The molecular structure of a similar compound, N,N-Dimethylethylenediamine, has been reported. It has a linear formula of (CH3)2NCH2CH2NH2 .


Physical And Chemical Properties Analysis

Tris[2-(dimethylamino)ethyl]amine is a liquid at room temperature with a density of 0.807 g/mL at 20 °C . It has a refractive index of 1.426 .

Mechanism of Action

While the mechanism of action for the specific compound you asked about is not available, a related compound, SN 28049 (N-[2-(dimethylamino)ethyl]-2,6-dimethyl-1-oxo-1,2-dihydrobenzo[b]-1,6-naphthyridine-4-carboxamide), has been studied. It’s a DNA binding drug with curative activity against the Colon 38 transplantable murine carcinoma on human tumour cells .

Safety and Hazards

Tris[2-(dimethylamino)ethyl]amine is classified as a skin corrosive (Category 1B) and can cause serious eye damage (Category 1). It’s advised to wear protective gloves, clothing, eye protection, and face protection when handling this chemical .

Future Directions

The product is being supplied under the TSCA R&D Exemption (40 CFR Section 720.36). It is the recipient’s responsibility to comply with the requirements of the R&D exemption. The product may not be used for a non-exempt commercial purpose under TSCA unless appropriate consent is granted in writing by MilliporeSigma .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[2-(dimethylamino)ethyl]-5-methyl-1H-pyrazol-4-amine dihydrochloride involves the reaction of 4-methyl-1H-pyrazole-3-carboxylic acid with N,N-dimethyl-1,2-ethanediamine followed by reduction of the resulting imine with sodium borohydride. The resulting amine is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "4-methyl-1H-pyrazole-3-carboxylic acid", "N,N-dimethyl-1,2-ethanediamine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-methyl-1H-pyrazole-3-carboxylic acid is reacted with N,N-dimethyl-1,2-ethanediamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the imine intermediate.", "Step 2: The imine intermediate is then reduced with sodium borohydride in a suitable solvent such as methanol or ethanol to form the amine intermediate.", "Step 3: The amine intermediate is then reacted with hydrochloric acid to form the dihydrochloride salt of 1-[2-(dimethylamino)ethyl]-5-methyl-1H-pyrazol-4-amine." ] }

CAS RN

2247102-94-7

Product Name

1-[2-(dimethylamino)ethyl]-5-methyl-1H-pyrazol-4-amine dihydrochloride

Molecular Formula

C8H18Cl2N4

Molecular Weight

241.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.